9H-Pyrido[3,4-B]indole
9H-Pyrido[3,4-B]indole
Beta-Carboline, also known as norharman or 9H-b-carboline, belongs to the class of organic compounds known as beta carbolines. Beta carbolines are compounds containing a 9H-pyrido[3, 4-b]indole moiety. Beta-Carboline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Carboline has been primarily detected in feces. Beta-Carboline is also a parent compound for other transformation products, including but not limited to, annomontine, cordysinin C, and cordysinin D. Outside of the human body, Beta-carboline can be found in chicory. This makes Beta-carboline a potential biomarker for the consumption of this food product.
Beta-carboline is the parent compound of the beta-carbolines, a tricyclic structure comprising an indole ring system ortho- fused to C-3 and C-4 of a pyridine ring. It has a role as a marine metabolite and a fungal metabolite. It is a member of beta-carbolines and a mancude organic heterotricyclic parent.
Beta-carboline is the parent compound of the beta-carbolines, a tricyclic structure comprising an indole ring system ortho- fused to C-3 and C-4 of a pyridine ring. It has a role as a marine metabolite and a fungal metabolite. It is a member of beta-carbolines and a mancude organic heterotricyclic parent.
Brand Name:
Vulcanchem
CAS No.:
244-63-3
VCID:
VC0191983
InChI:
InChI=1S/C11H8N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-7,13H
SMILES:
C1=CC=C2C(=C1)C3=C(N2)C=NC=C3
Molecular Formula:
C11H8N2
Molecular Weight:
168.19 g/mol
9H-Pyrido[3,4-B]indole
CAS No.: 244-63-3
Natural Products
VCID: VC0191983
Molecular Formula: C11H8N2
Molecular Weight: 168.19 g/mol
![9H-Pyrido[3,4-B]indole - 244-63-3](/images/no_structure.jpg)
| CAS No. | 244-63-3 |
|---|---|
| Product Name | 9H-Pyrido[3,4-B]indole |
| Molecular Formula | C11H8N2 |
| Molecular Weight | 168.19 g/mol |
| IUPAC Name | 9H-pyrido[3,4-b]indole |
| Standard InChI | InChI=1S/C11H8N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-7,13H |
| Standard InChIKey | AIFRHYZBTHREPW-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C(N2)C=NC=C3 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(N2)C=NC=C3 |
| Melting Point | 199.0 °C 199°C |
| Physical Description | Solid |
| Description | Beta-Carboline, also known as norharman or 9H-b-carboline, belongs to the class of organic compounds known as beta carbolines. Beta carbolines are compounds containing a 9H-pyrido[3, 4-b]indole moiety. Beta-Carboline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Carboline has been primarily detected in feces. Beta-Carboline is also a parent compound for other transformation products, including but not limited to, annomontine, cordysinin C, and cordysinin D. Outside of the human body, Beta-carboline can be found in chicory. This makes Beta-carboline a potential biomarker for the consumption of this food product. Beta-carboline is the parent compound of the beta-carbolines, a tricyclic structure comprising an indole ring system ortho- fused to C-3 and C-4 of a pyridine ring. It has a role as a marine metabolite and a fungal metabolite. It is a member of beta-carbolines and a mancude organic heterotricyclic parent. |
| Related CAS | 7259-44-1 (hydrochloride) |
| Solubility | 25.2 [ug/mL] |
| Synonyms | eta-carboline norharman norharman hydrochloride norharmane norhormane |
| Reference | Elfarra, A., et al., Drug Metab. Dispos., 26, 779 (1998) Da Costa, A., et al., Biocell, 23, 65 (1999) Janetzky, B., et al., Drug Dev. Res., 46, 51 (1999) Kutty, R., et al., Toxicol. Appl. Pharmacol., 107, 377 (1991) |
| PubChem Compound | 64961 |
| Last Modified | Nov 11 2021 |
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